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Compound of Interest

Compound Name: Bromodichloronitromethane

Cat. No.: B120469 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

bromodichloronitromethane, a disinfection byproduct commonly found in drinking water, is

crucial for toxicological studies and regulatory compliance. This document provides

comprehensive application notes and detailed protocols for the use of

bromodichloronitromethane as an analytical standard.

Sourcing Bromodichloronitromethane Analytical
Standard
A high-purity analytical standard is the foundation of any quantitative analysis. Several

reputable chemical suppliers offer bromodichloronitromethane (CAS No. 918-01-4). When

purchasing, it is essential to obtain a Certificate of Analysis (CoA) to verify the purity and

concentration of the standard.

Table 1: Recommended Suppliers for Bromodichloronitromethane Analytical Standard
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Supplier Product Name
Catalog Number
(Example)

Purity

LGC Standards
Bromodichloronitrome

thane
TRC-B683425 Neat

MedChemExpress
Bromodichloronitrome

thane
HY-133633 >98%

Santa Cruz

Biotechnology

Bromodichloronitrome

thane
sc-210133 ≥98%

Application Notes
Overview and Significance
Bromodichloronitromethane is a member of the halonitromethane (HNM) class of

disinfection byproducts (DBPs), which are formed when disinfectants like chlorine react with

natural organic matter in water sources.[1][2] Due to their potential adverse health effects,

monitoring the levels of these compounds in drinking water is a significant concern for public

health.

Toxicological Profile: Genotoxicity and Oxidative Stress
Research indicates that brominated disinfection byproducts are often more genotoxic and

carcinogenic than their chlorinated counterparts.[3] Bromodichloronitromethane has been

shown to induce DNA strand breaks in mammalian cells. While the precise molecular

mechanisms are still under investigation, the prevailing hypothesis points towards the induction

of oxidative stress as a key initiating event. Oxidative stress, characterized by an imbalance

between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these

reactive products, can lead to widespread cellular damage, including DNA damage, protein

carbonylation, and lipid peroxidation.[4][5] This cellular damage, if not repaired, can contribute

to mutations and potentially lead to cancer.

Experimental Protocols
The following protocols are based on established methods for the analysis of disinfection

byproducts in water, primarily adapted from US EPA Method 551.1 for use with Gas
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Chromatography-Mass Spectrometry (GC-MS).[6][7]

Preparation of Bromodichloronitromethane Standard
Solutions
Accurate preparation of calibration standards is critical for quantitative analysis.

Materials:

Bromodichloronitromethane analytical standard (neat or in a certified solution)

Methanol, purge-and-trap grade or equivalent

Class A volumetric flasks (10 mL, 100 mL)

Microsyringes

Procedure:

Primary Stock Solution (ca. 1000 µg/mL):

Allow the sealed ampule of the neat bromodichloronitromethane standard to equilibrate

to room temperature (approximately 20-25°C) for at least 30 minutes.

In a tared 10 mL volumetric flask containing approximately 9.8 mL of methanol, accurately

weigh approximately 10 mg of the neat standard.

Immediately dilute to the mark with methanol, cap, and invert several times to mix

thoroughly.

Calculate the exact concentration in µg/mL. This stock solution should be stored at 4°C in

the dark.

Secondary Stock Solution (ca. 10 µg/mL):

Allow the primary stock solution to come to room temperature.
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Using a calibrated microsyringe, transfer 100 µL of the primary stock solution into a 10 mL

volumetric flask.

Dilute to the mark with methanol, cap, and invert to mix.

Calibration Standards (e.g., 0.1 - 10 µg/L):

Prepare a series of calibration standards by spiking appropriate volumes of the secondary

stock solution into reagent-free water. For example, to prepare a 1 µg/L standard, add 10

µL of the 10 µg/mL secondary stock solution to a 100 mL volumetric flask and dilute to the

mark with reagent-free water.

These aqueous standards should be prepared fresh daily.

Sample Preparation: Liquid-Liquid Extraction
This protocol is for the extraction of bromodichloronitromethane from a water sample.

Materials:

Water sample (e.g., drinking water)

Methyl tert-butyl ether (MTBE), pesticide residue grade

Sodium chloride, ACS reagent grade (pre-baked at 400°C for 4 hours)

60 mL vials with PTFE-lined screw caps

5 mL syringe

2 mL autosampler vials with PTFE-lined caps

Procedure:

Measure 35 mL of the water sample into a 60 mL vial.

Add 10 g of sodium chloride to the sample, cap, and shake until dissolved. This step

enhances the extraction efficiency by "salting out" the analyte.
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Add 2 mL of MTBE to the vial.

Cap the vial and shake vigorously for 2 minutes.

Allow the phases to separate for 2 minutes.

Carefully transfer the upper MTBE layer to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis
Instrumentation:

Gas chromatograph with a mass selective detector (GC-MS)

Capillary column: e.g., Agilent J&W HP-1ms Ultra Inert (30 m x 0.25 mm, 0.25 µm) or

equivalent

GC-MS Parameters (Example):
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Parameter Value

GC

Injection Volume 1 µL

Injection Mode Splitless

Injector Temperature 200°C

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program Initial temp: 35°C, hold for 5 min

Ramp 1: 10°C/min to 150°C

Ramp 2: 20°C/min to 250°C, hold for 2 min

MS

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions (m/z)
To be determined from the mass spectrum of

the standard

Note: These parameters should be optimized for your specific instrument and application.

Quantitative Data Summary
The concentration of bromodichloronitromethane in drinking water can vary significantly

depending on the source water quality and the treatment process. The following table

summarizes reported concentration ranges.

Table 2: Reported Concentrations of Bromodichloronitromethane in Drinking Water
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Location Sample Type
Concentration
Range (µg/L)

Mean/Median
Concentration
(µg/L)

Reference

United States

(Various)
Finished Water 1.1 - 20.8 Not Reported

Bellar et al.

1974[8]

São Paulo, Brazil
Treated Tap

Water
11.5 - 27.8 Not Reported

de Fernicola &

de Azevedo,

1984[8]

United States

(Various)
Drinking Water

Not Detected -

73
1 - 20 Coleman et al.[9]

India (11

locations)
Finished Water 0.03 - 315 12.4 (Median)

Basu et al.

2011[9]

Korea (6 plants) Tap Water Up to 10.7 6.1 Lee et al. 2013[9]
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Caption: Experimental workflow for the quantitative analysis of bromodichloronitromethane.
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Caption: Proposed signaling pathway for bromodichloronitromethane-induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

